HDAC6 Inhibition vs Vorinostat and Tubastatin A
HDAC-IN-35 exhibits a 43.5-fold selectivity for HDAC6 (IC50 = 0.166 µM) over HDAC1 (IC50 = 7.23 µM) and a 12-fold selectivity over HDAC8 (IC50 = 1.99 µM) in cell-free enzymatic assays . This selectivity profile contrasts with that of the clinical-stage HDAC6 inhibitor Ricolinostat, which demonstrates an approximately 10-fold selectivity for HDAC6 over class I HDACs (HDAC1 IC50 = 58 nM; HDAC6 IC50 = 5 nM) but lacks VEGFR-2 activity . Similarly, the pan-HDAC inhibitor Vorinostat (SAHA) shows minimal isoform discrimination, with reported IC50 values of 0.19 µM and 0.41 µM for HDAC1 and HDAC2, respectively, and comparable potency against HDAC6 [1].
| Evidence Dimension | HDAC6 Selectivity Ratio (HDAC1 IC50 / HDAC6 IC50) |
|---|---|
| Target Compound Data | HDAC-IN-35: 43.5-fold (7.23 µM / 0.166 µM) |
| Comparator Or Baseline | Ricolinostat: ≈10-fold selectivity for HDAC6 over class I HDACs; Vorinostat: ≤2-fold discrimination between HDAC1 and HDAC6 |
| Quantified Difference | HDAC-IN-35 exhibits >4-fold higher selectivity for HDAC6 over HDAC1 compared to Ricolinostat, and >20-fold higher selectivity compared to Vorinostat |
| Conditions | Cell-free enzymatic assays using recombinant human HDAC isoforms |
Why This Matters
The distinct selectivity window of HDAC-IN-35 enables experiments that require HDAC6-biased inhibition with reduced class I HDAC engagement, which is critical for minimizing off-target transcriptional effects and interpreting phenotype-genotype correlations in epigenetic research.
- [1] Nature Table 1. IC50 values of HDAC1-3-selective inhibitor MS-275 and pan-HDAC inhibitor SAHA for recombinant human HDAC1-3, HDAC 6 and HDAC 8. View Source
